![molecular formula C18H22N2O4 B2457147 2-(2-methoxyethoxy)-N-(2-methoxyphenethyl)isonicotinamide CAS No. 2034274-09-2](/img/structure/B2457147.png)
2-(2-methoxyethoxy)-N-(2-methoxyphenethyl)isonicotinamide
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Description
2-(2-methoxyethoxy)-N-(2-methoxyphenethyl)isonicotinamide is a useful research compound. Its molecular formula is C18H22N2O4 and its molecular weight is 330.384. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Chemistry
Isonicotinamide derivatives have been explored for their potential in the synthesis of inorganic-organic hybrid materials, utilizing their ability to form supramolecular structures. The study by Aakeröy et al. (2003) demonstrates the use of isonicotinamide as a supramolecular reagent to assemble copper(II) complexes into infinite 1-D chains, highlighting its utility in creating a family of inorganic–organic hybrid materials with consistent supramolecular motifs despite the presence of structurally disruptive molecules like water, methanol, and acetic acid. This research showcases the flexibility of isonicotinamide derivatives in supramolecular chemistry, enabling the creation of structured materials with potential applications in catalysis, molecular recognition, and nanotechnology (Aakeröy, Beatty, Desper, O'Shea, & Valdés-Martínez, 2003).
Molecular Complexes and Phase Transition
The ability of isonicotinamide to form molecular complexes is further evidenced in the work by Chia and Quah (2017), where an isonicotinamide-4-methoxybenzoic acid co-crystal undergoes a first-order structural phase transition, confirmed by variable-temperature single-crystal XRD. This study not only highlights the potential of isonicotinamide derivatives in the formation of co-crystals but also their application in understanding and harnessing phase transitions for material science and engineering (Chia & Quah, 2017).
Synthesis and Crystallography
Research by Fedorov et al. (2001) on the synthesis of N-(2-nitroxyethyl)isonicotinamide and its complexes with PdCl2 and PtCl2 opens avenues for the exploration of isonicotinamide derivatives as ligands in metal complexes, with potential implications in the development of new materials and catalysts. The crystallographic analysis provided by this study adds to the understanding of the structural properties of isonicotinamide complexes, which could be vital in tailoring materials for specific applications (Fedorov, Golovina, Fadeev, Strukov, Kedrov, Shilov, Boiko, & Atovmyan, 2001).
Properties
IUPAC Name |
2-(2-methoxyethoxy)-N-[2-(2-methoxyphenyl)ethyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4/c1-22-11-12-24-17-13-15(8-9-19-17)18(21)20-10-7-14-5-3-4-6-16(14)23-2/h3-6,8-9,13H,7,10-12H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUBKGEWPYFBBBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=NC=CC(=C1)C(=O)NCCC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.